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Compound of Interest

Compound Name: Trisodium hedta monohydrate

Cat. No.: B109488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Trisodium N-

(hydroxyethyl)ethylenediaminetriacetate (Trisodium HEDTA), a versatile chelating agent.

Understanding the solubility of this compound in various solvents is critical for its effective

application in research, pharmaceutical development, and various industrial processes.

Core Concepts: Understanding Trisodium HEDTA
Trisodium HEDTA is the trisodium salt of N-(hydroxyethyl)ethylenediaminetriacetic acid. Its

primary function is to act as a chelating agent, forming stable, water-soluble complexes with

polyvalent metal ions. This sequestration of metal ions is crucial in a variety of applications,

from preventing degradation of active pharmaceutical ingredients to controlling metal-catalyzed

reactions.

Quantitative Solubility Data
The solubility of Trisodium HEDTA is highly dependent on the solvent system. The available

data indicates a clear distinction between its solubility in aqueous and organic media.
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Solvent Temperature Solubility

Water 20 °C 480 g/L[1][2]

Ethanol Not Specified < 5 g/L[3]

Acetone Not Specified < 5 g/L[3]

Most Organic Solvents Not Specified Generally Insoluble[1]

The high solubility of Trisodium HEDTA in water is a key characteristic, facilitating its use in

numerous aqueous-based formulations. Conversely, its low solubility in common organic

solvents is a critical consideration for non-aqueous applications. The hydrated form of

Trisodium HEDTA is noted to have enhanced solubility.[4]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure.

Standardized methods ensure reproducibility and comparability of data. The Organisation for

Economic Co-operation and Development (OECD) provides guidelines for the testing of

chemicals, with OECD Test Guideline 105 specifically addressing water solubility.

Two primary methods are described in this guideline:

Flask Method: This method is suitable for substances with a solubility greater than 10⁻² g/L.

In this procedure, the substance is dissolved in a solvent in a flask, and the solution is

agitated at a constant temperature until equilibrium is reached. The concentration of the

dissolved substance is then determined analytically.

Column Elution Method: This technique is employed for substances with a solubility below

10⁻² g/L. A column is packed with a solid support material coated with the test substance.

The solvent is then passed through the column at a constant temperature and flow rate. The

concentration of the substance in the eluate is measured over time until a plateau is

reached, indicating saturation.

A general workflow for determining solubility, adaptable for various solvents, is outlined below.
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General Workflow for Solubility Determination

Weigh Compound

Add Solvent

Equilibrate at Constant Temperature
(e.g., shaking, stirring)

Separate Solid and Liquid Phases
(e.g., centrifugation, filtration)

Analyze Supernatant for Concentration
(e.g., HPLC, UV-Vis)

Calculate Solubility

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of a compound's solubility.

Mechanism of Action: Chelation
The primary function of Trisodium HEDTA is its ability to chelate metal ions. The molecule

possesses multiple binding sites (two nitrogen atoms and four oxygen atoms from the

carboxylate and hydroxyl groups) that can coordinate with a single metal ion, forming a stable,
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ring-like structure known as a chelate. This process effectively sequesters the metal ion,

preventing it from participating in other chemical reactions.

The following diagram illustrates the chelation of a generic divalent metal ion (M²⁺) by the

HEDTA³⁻ anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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